Cas no 2229296-47-1 (4-(1H-1,3-benzodiazol-5-yl)oxane-2,6-dione)

• Product Name: 4-(1H-1,3-benzodiazol-5-yl)oxane-2,6-dione
• CAS No: 2229296-47-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 6376657
• PubChem ID: 165975842
• Update Time: 2025-07-22

4-(1H-1,3-benzodiazol-5-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-5-yl)oxane-2,6-dione
• 2229296-47-1
• EN300-1784661

• Inchi： 1S/C12H10N2O3/c15-11-4-8(5-12(16)17-11)7-1-2-9-10(3-7)14-6-13-9/h1-3,6,8H,4-5H2,(H,13,14)
• InChI Key： OBRMKZUWCUVTIP-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=C3C(=C2)NC=N3)CC1=O)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Additional information on 4-(1H-1,3-benzodiazol-5-yl)oxane-2,6-dione

4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione: A Comprehensive Overview

4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione, also known by its CAS number 2229296-47-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with an oxane dione framework. The benzodiazole group, a heterocyclic aromatic system, is known for its stability and versatile reactivity, making it a valuable component in various chemical applications. The oxane dione portion, on the other hand, introduces additional functional groups that enhance the compound's reactivity and potential for further modification.

The synthesis of 4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage and reaction time.

The structural features of this compound make it a promising candidate for applications in drug discovery. The benzodiazole moiety is known to exhibit biological activity across various systems, including anti-inflammatory and anticancer properties. Recent research has highlighted the potential of 4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione as a lead compound in the development of novel therapeutic agents. In particular, its ability to modulate specific protein targets has drawn attention from pharmaceutical researchers.

In addition to its biological applications, this compound has shown potential in materials science. The oxane dione group contributes to the formation of rigid structures that are useful in polymer chemistry. Recent studies have demonstrated the use of 4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione as a building block for constructing advanced materials with tailored mechanical and optical properties. These materials hold promise for applications in optoelectronics and advanced composites.

The chemical stability of 4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione under various conditions has been extensively studied. Researchers have found that the compound exhibits remarkable thermal stability up to 300°C under inert conditions. This property makes it suitable for high-temperature applications in both academic and industrial settings.

In terms of spectroscopic analysis, recent advancements in analytical techniques have provided deeper insights into the molecular structure of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's molecular formula and structural integrity. These studies have further validated the compound's identity and purity.

The environmental impact of synthesizing and using 4-(1H-1,3-Benzodiazol-5-yl)oxane-2,6-dione has also come under scrutiny. Green chemistry principles are increasingly being integrated into its production processes to minimize waste and reduce energy consumption. For example, researchers have explored the use of recyclable catalysts and solvent-free reaction conditions to enhance sustainability.

In conclusion, 4-(1H